2,6-difluoro-N-(3-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)benzamide

• IUPAC Name: 2,6-difluoro-N-[3-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]benzamide
• InChI: InChI=1S/C20H14F2N4O2/c1-28-18-9-8-17-24-16(11-26(17)25-18)12-4-2-5-13(10-12)23-20(27)19-14(21)6-3-7-15(19)22/h2-11H,1H3,(H,23,27)
• InChI Key: KOCCDCJRPALNHD-UHFFFAOYSA-N
• Canonical SMILES: COC1=NN2C=C(N=C2C=C1)C3=CC(=CC=C3)NC(=O)C4=C(C=CC=C4F)F
• Molecular Formula: C20H14F2N4O2
• Molecular Weight: 380.3 g/mol

Description

Molecular Structure Analysis

The molecular structure of “2,6-difluoro-N-(3-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)benzamide” can be analyzed using various spectroscopic techniques. The structure of similar compounds has been confirmed using X-ray diffraction (XRD) and density functional theory (DFT) calculations.

Scientific Research Applications

PET Imaging Agents

One study focused on the synthesis of a compound closely related to 2,6-difluoro-N-(3-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)benzamide, highlighting its potential as a PET imaging agent for detecting B-Raf(V600E) mutations in cancers. The synthesis involved a multi-step process, starting from 2,6-difluorobenzoic acid, leading to a precursor used for radiolabeling. This research indicates the potential of such compounds in medical imaging and cancer diagnosis (Min Wang et al., 2013).

Antiviral Drug Discovery

Although not directly mentioning the compound, research on antiviral drug discovery has explored similar chemical frameworks. These studies offer insights into the structural attributes that contribute to antiviral activity, potentially guiding the application of this compound in this area (E. De Clercq, 2010).

Antibacterial and Antiviral Activities

Further research on heterocyclic compounds, including benzimidazole derivatives, has demonstrated significant antibacterial and antiviral activities. These studies underscore the potential of such compounds in developing new antimicrobial and antiviral therapies, suggesting a possible application area for this compound (V. Patil et al., 2015).

Anti-Influenza Virus Activity

A study describing the synthesis of novel benzamide-based compounds demonstrated remarkable antiavian influenza virus activity. This highlights the potential utility of this compound in the field of antiviral drug development (A. Hebishy et al., 2020).

Molecular Structures and Cytotoxicity

Research on Pd(II) and Pt(II) complexes containing benzimidazole ligands has explored their molecular structures, vibrational frequencies, and cytotoxicity, suggesting potential applications in cancer research. This underscores the broad utility of benzimidazole derivatives in developing therapeutic agents (N. T. A. Ghani & A. Mansour, 2011).

Mechanism of Action

While the specific mechanism of action for “2,6-difluoro-N-(3-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)benzamide” is not mentioned in the search results, it’s worth noting that similar compounds, such as 3-alkoxy substituted 2,6-difluorobenzamide scaffold, have been studied as FtsZ inhibitors. FtsZ is an essential protein for bacterial cell division and viability.

Future Directions

The future directions for the study of “2,6-difluoro-N-(3-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)benzamide” and similar compounds could involve further exploration of their potential as FtsZ inhibitors. This could lead to the development of new drugs with this mode of action.